![molecular formula C18H24N2O3 B2378768 N-(1-cyanocyclohexyl)-2-(2-propoxyphenoxy)acetamide CAS No. 923223-90-9](/img/structure/B2378768.png)
N-(1-cyanocyclohexyl)-2-(2-propoxyphenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-cyanocyclohexyl)-2-(2-propoxyphenoxy)acetamide, commonly known as CCPA, is a synthetic compound that has been extensively studied in scientific research. It is a selective agonist of the A1 adenosine receptor, a G protein-coupled receptor that plays a crucial role in regulating various physiological processes. CCPA has been shown to have potential therapeutic applications in the treatment of cardiovascular diseases, neurological disorders, and cancer.
Mechanism of Action
CCPA exerts its effects by selectively activating the A1 adenosine receptor, which is widely expressed in various tissues and organs. Activation of this receptor leads to a cascade of intracellular signaling events, including the inhibition of adenylate cyclase and the activation of potassium channels. This results in a decrease in intracellular cAMP levels and hyperpolarization of the cell membrane, leading to various physiological effects.
Biochemical and Physiological Effects:
CCPA has been shown to have various biochemical and physiological effects, including reducing myocardial ischemia-reperfusion injury, improving cardiac function, reducing neuroinflammation, and inhibiting the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its cardioprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of CCPA for lab experiments is its high selectivity for the A1 adenosine receptor, which allows for more precise and specific investigations of the receptor's function. However, one of the limitations of CCPA is its relatively low potency compared to other A1 adenosine receptor agonists, which may require higher concentrations for certain experiments.
Future Directions
There are several future directions for research on CCPA, including investigating its potential therapeutic applications in the treatment of cardiovascular diseases, neurological disorders, and cancer. Further studies are also needed to elucidate the molecular mechanisms underlying its effects and to optimize its pharmacological properties. Additionally, the development of more potent and selective A1 adenosine receptor agonists may offer new opportunities for drug discovery and development.
Synthesis Methods
CCPA can be synthesized using a multi-step process, starting with the reaction of 1-cyanocyclohexane with 2-bromoanisole to yield 1-cyanocyclohexyl 2-methoxyphenyl ketone. This intermediate is then reacted with chloroacetyl chloride and propyl alcohol to give CCPA.
Scientific Research Applications
CCPA has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have cardioprotective effects by reducing myocardial ischemia-reperfusion injury and improving cardiac function. CCPA has also been investigated as a potential treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease, as it has been shown to improve cognitive function and reduce neuroinflammation. In addition, CCPA has been studied for its potential anti-cancer properties, as it has been shown to inhibit the growth and proliferation of cancer cells.
properties
IUPAC Name |
N-(1-cyanocyclohexyl)-2-(2-propoxyphenoxy)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N2O3/c1-2-12-22-15-8-4-5-9-16(15)23-13-17(21)20-18(14-19)10-6-3-7-11-18/h4-5,8-9H,2-3,6-7,10-13H2,1H3,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DITHSCSSKMJMNQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=CC=C1OCC(=O)NC2(CCCCC2)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.